Cas no 94465-25-5 (9-(4-Methoxyphenyl)xanthen-9-ol)

9-(4-Methoxyphenyl)xanthen-9-ol structure
94465-25-5 structure
Product Name:9-(4-Methoxyphenyl)xanthen-9-ol
CAS No:94465-25-5
MF:C20H16O3
MW:304.339245796204
MDL:MFCD00671561
CID:752275
PubChem ID:87573184
Update Time:2024-10-25

9-(4-Methoxyphenyl)xanthen-9-ol Chemical and Physical Properties

Names and Identifiers

    • 9H-Xanthen-9-ol, 9-(4-methoxyphenyl)-
    • 9-(4-METHOXYPHENYL)XANTHEN-9-OL
    • 9-(p-Anisyl)xanthen-9-ol
    • 9-Hydroxy-9-(4-methoxyphenyl)xanthene
    • 9-(4-methoxyphenyl)-9H-xanthen-9-ol
    • 9-(4-Methoxyphenyl)-9H-xanthene-9-ol
    • M1225
    • 9-(4-Methoxyphenyl)-9H-xanthen-9-ol (ACI)
    • Xanthen-9-ol, 9-(p-methoxyphenyl)- (7CI)
    • 9-(4-Methoxyphenyl)xanthen-9-ol
    • MDL： MFCD00671561
    • Inchi： 1S/C20H16O3/c1-22-15-12-10-14(11-13-15)20(21)16-6-2-4-8-18(16)23-19-9-5-3-7-17(19)20/h2-13,21H,1H3
    • InChI Key： ZYACEJZTEMQQEU-UHFFFAOYSA-N
    • SMILES： OC1(C2C(=CC=CC=2)OC2C1=CC=CC=2)C1C=CC(OC)=CC=1

Computed Properties

  • Exact Mass: 304.11000
  • Monoisotopic Mass: 304.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.8
  • Topological Polar Surface Area: 38.7

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.264
  • Melting Point: 122.0 to 127.0 deg-C
  • Boiling Point: 463.8°C at 760 mmHg
  • Flash Point: 234.3°C
  • Refractive Index: 1.652
  • PSA: 38.69000
  • LogP: 4.08510
  • Solubility: Not determined

9-(4-Methoxyphenyl)xanthen-9-ol Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

9-(4-Methoxyphenyl)xanthen-9-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
M1225-5g
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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9-(4-Methoxyphenyl)xanthen-9-ol Production Method

Production Method 1

90-47-1 90-47-1
94465-25-5 94465-25-5
Reaction Conditions
1.1 rt
1.2 rt
Reference
Substituent Effects on Temperature Dependence of Kinetic Isotope Effects in Hydride-Transfer Reactions of NADH/NAD+ Analogues in Solution: Reaction Center Rigidity Is the Key
Maness, Peter; Koirala, Shailendra; Adhikari, Pratichhya; Salimraftar, Nasim; Lu, Yun, Organic Letters, 2020, 22(15), 5963-5967

Production Method 2

90-47-1 90-47-1
13139-86-1 13139-86-1
94465-25-5 94465-25-5
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  2 h, rt
Reference
Prediction of Kinetic Isotope Effects for Various Hydride Transfer Reactions Using a New Kinetic Model
Shen, Guang-Bin; Xia, Ke; Li, Xiu-Tao; Li, Jun-Ling; Fu, Yan-Hua; et al, Journal of Physical Chemistry A, 2016, 120(11), 1779-1799

Production Method 3

94465-25-5 94465-25-5
Reaction Conditions
Reference
Some substituted 9-phenylxanthen-9-yl protecting groups. [Erratum to document cited in CA115(15):159612r]
Gaffney, Piers R. J.; Liu, Changsheng; Rao, M. Vaman; Reese, Colin B.; Ward, John G., Journal of the Chemical Society, 1992, (10),

Production Method 4

94465-25-5 94465-25-5
Reaction Conditions
Reference
Synthesis of 2'-thioadenosine
Marriott, Jonathan H.; Mottahedeh, Mina; Reese, Colin B., Carbohydrate Research, 1991, 216, 257-69

Production Method 5

94465-25-5 94465-25-5
Reaction Conditions
Reference
Some substituted 9-phenylxanthen-9-yl protecting groups
Gaffney, Piers R. J.; Liu, Changsheng; Rao, M. Vaman; Reese, Colin B.; Ward, John C., Journal of the Chemical Society, 1991, (6), 1355-60

Production Method 6

90-47-1 90-47-1
94465-25-5 94465-25-5
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Hexane
1.2 Solvents: Toluene
Reference
9-Phenylxanthen-9-ylium and 9-phenylthioxanthen-9-ylium ions: Comparison of o- and p-substitutions in the 9-phenyl group by cyclic voltammetry and visible spectra
Erabi, Tatsuo; Asahara, Masahiro; Miyamoto, Masahumi; Goto, Keisuke; Wada, Masanori, Bulletin of the Chemical Society of Japan, 2002, 75(6), 1325-1332

Production Method 7

90-47-1 90-47-1
94465-25-5 94465-25-5
Reaction Conditions
Reference
Inclusion Compounds of Xanthenol Hosts with Morpholine: Structure and Grinding Experiments
Sayed, Amina; Jacobs, Ayesha; Taljaard, Jana H., Journal of Chemical Crystallography, 2013, 43(6), 325-330

Production Method 8

90-47-1 90-47-1
94465-25-5 94465-25-5
Reaction Conditions
Reference
Syntheses of leuco triphenylmethane derivatives and their UV-VIS spectra
Nagao, Yukinori; Abe, Yukihiro; Oyama, Tsukasa; Abe, Yoshimoto; Misono, Takahisa, Nippon Kagaku Kaishi, 1987, (10), 1839-45

Production Method 9

94465-25-5 94465-25-5
Reaction Conditions
Reference
Synthesis of hydrogen peroxide: acid-catalysed decomposition of 9-hydroperoxy-9-phenylxanthene and its derivatives
Taljaard, Benjamin; Goosen, Andre; McCleland, Cedric W., South African Journal of Chemistry, 1987, 40(2), 139-45

Production Method 10

94465-25-5 94465-25-5
Reaction Conditions
Reference
The 9-(4-octadecyloxyphenylxanthen)-9-yl-group. A new acid-labile hydroxyl protective group and its application in the preparative reverse-phase chromatographic separation of oligoribonucleotides
Kwiatkowski, M.; Chattopadhyaya, J., Acta Chemica Scandinavica, 1984, 38(8), 657-71

9-(4-Methoxyphenyl)xanthen-9-ol Raw materials

9-(4-Methoxyphenyl)xanthen-9-ol Preparation Products

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